Cas no 21320-92-3 (4-amino-2-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-amino-2-methylbenzene-1-sulfonyl fluoride
• CAS No: 21320-92-3
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• CID: 882592
• PubChem ID: 276212
• Update Time: 2025-09-18

4-amino-2-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methylbenzenesulfonyl Fluoride
• 2-Methyl-4-amino-benzolsulfonylfluorid
• 5-amino-toluene-2-sulfonyl fluoride
• 5-Amino-toluol-2-sulfonylfluorid
• AC1L5JC9
• AC1Q6YMH
• AG-K-80425
• AR-1G0610
• CTK4E6482
• NSC123521
• 4-amino-2-methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H8FNO2S/c1-5-4-6(9)2-3-7(5)12(8,10)11/h2-4H,9H2,1H3
• InChI Key： NCUHHEVQJQXEST-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 189.02604
• Monoisotopic Mass: 189.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds